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Compound of Interest

Compound Name: VU-1545

Cat. No.: B1684061

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of VU-1545, a potent and
selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor 5
(mGIuURb5). This document details the compound's core properties, mechanism of action, and
relevant experimental protocols, presenting a valuable resource for researchers in
neuroscience and drug development.

Core Compound Properties

VU-1545 is a small molecule belonging to the N-(1,3-diphenyl-1H-pyrazol-5-yl)benzamide class
of compounds. Its key physicochemical and pharmacological properties are summarized below.

Property Value

Molecular Weight 402.38 g/mol

Chemical Formula C22H15FN4Os

Mechanism of Action Positive Allosteric Modulator of mGIuR5
ECso 9.6 £ 1.9 nM (in rat cortical astrocytes)[1]

156 + 29 nM (displacement of
[BH]methoxyPEPY)[1]

Ki

Mechanism of Action: mGIuR5 Signaling Pathway
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VU-1545 potentiates the activity of mGIuR5, a G-protein coupled receptor (GPCR) linked to the
Gq/11 family of G proteins. By binding to an allosteric site, VU-1545 enhances the receptor's
response to its endogenous ligand, glutamate. This potentiation triggers a cascade of
intracellular signaling events, primarily through the activation of phospholipase C (PLC),
leading to the generation of inositol trisphosphate (IPs) and diacylglycerol (DAG). These
second messengers, in turn, mobilize intracellular calcium (Ca2*) and activate protein kinase C
(PKC), respectively. A significant downstream consequence of mGIuR5 activation by PAMs like
VU-1545 is the phosphorylation and activation of Akt, a key kinase involved in cell survival and
neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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